Cas no 175965-64-7 (5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 175965-64-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD11870491
• CID: 1083533
• PubChem ID: 21464413
• Update Time: 2025-07-28

5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-5-chloro[1,2,4]triazolo[1,5-a]pyridine
• 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylaMine
• AKOS022181064
• EN300-1274727
• 175965-64-7
• 2-Amino-5-chloro-[1,2,4]triazolo[1,5-a]pyridine
• CS-0199984
• RCCCLZDQZNFDGK-UHFFFAOYSA-N
• 5-chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine
• AS-35893
• MFCD11870491
• A911623
• SY129522
• ZB1411
• DTXSID90614291
• AM806863
• SCHEMBL2773330

• MDL： MFCD11870491
• Inchi： 1S/C6H5ClN4/c7-4-2-1-3-5-9-6(8)10-11(4)5/h1-3H,(H2,8,10)
• InChI Key： RCCCLZDQZNFDGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(N)=NN21

Computed Properties

• Exact Mass: 168.02045
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 56.21

5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Comprehensive Overview of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 175965-64-7)

5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 175965-64-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets. The presence of a chloro substituent and an amine group in its structure further enhances its reactivity and versatility in synthetic chemistry.

The growing interest in 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine is reflected in the increasing number of scientific publications and patents referencing this compound. Its CAS number 175965-64-7 serves as a unique identifier, ensuring accurate tracking in chemical databases. Recent studies have explored its role as a building block for the synthesis of more complex molecules, particularly in the development of novel antimicrobial agents and kinase inhibitors. These applications align with current trends in precision medicine and targeted therapies, which are among the most searched topics in the pharmaceutical industry today.

From a synthetic chemistry perspective, 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine offers several advantages. Its triazolopyridine core provides a rigid scaffold that can improve the binding affinity of drug candidates to their targets. Additionally, the chloro group at the 5-position allows for further functionalization through cross-coupling reactions, a technique widely used in modern organic synthesis. This adaptability makes the compound a valuable intermediate for researchers working on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and academic discussions.

In the context of green chemistry and sustainable synthesis, 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine has also been investigated as a potential candidate for environmentally friendly processes. With the increasing demand for eco-friendly chemical synthesis methods, this compound's compatibility with catalytic reactions and its potential for atom economy are being explored. These aspects resonate with the current focus on reducing the environmental impact of chemical manufacturing, a subject frequently searched by professionals in the field.

The analytical characterization of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its application in high-value research. The availability of detailed spectral data for this compound (referenced by its CAS 175965-64-7) in public databases has facilitated its adoption in various research programs worldwide.

Looking ahead, the potential applications of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine continue to expand. Its relevance in drug discovery pipelines and material science positions it as a compound of enduring interest to both academic and industrial researchers. As the scientific community increasingly focuses on personalized medicine and targeted drug delivery systems, the unique properties of this triazolopyridine derivative may contribute to breakthroughs in these cutting-edge areas of research.